Cas no 1956381-90-0 (Tert-Butyl 3-(2-(diethylamino)-2-oxoethoxy)piperidine-1-carboxylate)

Tert-Butyl 3-(2-(diethylamino)-2-oxoethoxy)piperidine-1-carboxylate is a synthetic intermediate commonly utilized in organic and medicinal chemistry. Its structure features a piperidine core protected by a tert-butoxycarbonyl (Boc) group, enhancing stability during synthetic manipulations. The diethylamino carbonyl moiety introduces polarity and functional versatility, making it valuable for further derivatization. This compound is particularly useful in the synthesis of pharmacologically active molecules, where the Boc group can be selectively deprotected under mild acidic conditions. Its well-defined reactivity and compatibility with a range of reaction conditions make it a reliable building block for constructing complex heterocyclic frameworks. The product is typically characterized by high purity and consistent performance in multi-step syntheses.
Tert-Butyl 3-(2-(diethylamino)-2-oxoethoxy)piperidine-1-carboxylate structure
1956381-90-0 structure
Product Name:Tert-Butyl 3-(2-(diethylamino)-2-oxoethoxy)piperidine-1-carboxylate
CAS No:1956381-90-0
MF:C16H30N2O4
MW:314.420404911041
CID:4822958
Update Time:2025-05-21

Tert-Butyl 3-(2-(diethylamino)-2-oxoethoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(2-(diethylamino)-2-oxoethoxy)piperidine-1-carboxylate
    • t-Butyl 3-(2-(diethylamino)-2-oxoethoxy)piperidine-1-carboxylate
    • Tert-Butyl 3-(2-(diethylamino)-2-oxoethoxy)piperidine-1-carboxylate
    • Inchi: 1S/C16H30N2O4/c1-6-17(7-2)14(19)12-21-13-9-8-10-18(11-13)15(20)22-16(3,4)5/h13H,6-12H2,1-5H3
    • InChI Key: LNMXEVAXCHGZBT-UHFFFAOYSA-N
    • SMILES: O(CC(N(CC)CC)=O)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 375
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.1

Tert-Butyl 3-(2-(diethylamino)-2-oxoethoxy)piperidine-1-carboxylate Pricemore >>

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Additional information on Tert-Butyl 3-(2-(diethylamino)-2-oxoethoxy)piperidine-1-carboxylate

Tert-Butyl 3-(2-(diethylamino)-2-oxoethoxy)piperidine-1-carboxylate: A Comprehensive Overview

The compound Tert-Butyl 3-(2-(diethylamino)-2-oxoethoxy)piperidine-1-carboxylate, identified by the CAS number 1956381-90-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising functional attributes. In this article, we will delve into the synthesis, properties, applications, and recent advancements related to this compound.

The structure of Tert-Butyl 3-(2-(diethylamino)-2-oxoethoxy)piperidine-1-carboxylate consists of a piperidine ring, which is a six-membered cyclic amine, substituted with a tert-butyl group at position 1 and an ethoxy group at position 3. The ethoxy group is further modified with a diethylamino moiety and a ketone functional group, making it a versatile molecule for various chemical reactions. The presence of these functional groups imparts unique reactivity and selectivity to the compound, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the role of Tert-Butyl 3-(2-(diethylamino)-2-oxoethoxy)piperidine-1-carboxylate in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its use as a precursor for synthesizing bioactive compounds with potential therapeutic applications. The compound's ability to undergo nucleophilic substitution and condensation reactions has been leveraged to design molecules with enhanced pharmacokinetic profiles.

In terms of synthesis, the compound can be prepared through a multi-step process involving the reaction of tert-butyl piperidine carboxylate with appropriately substituted alcohols in the presence of coupling agents. The use of modern catalytic systems has enabled efficient and selective synthesis of this compound, ensuring high yields and purity. Recent advancements in green chemistry have also led to the development of environmentally friendly methods for its production, reducing the environmental footprint associated with its manufacture.

The applications of Tert-Butyl 3-(2-(diethylamino)-2-oxoethoxy)piperidine-1-carboxylate span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of complex drug molecules, particularly those requiring piperidine-based frameworks. Its role in drug delivery systems has also been explored, where it acts as a stabilizing agent or as part of nanoparticles designed for targeted drug delivery.

In addition to its pharmaceutical applications, this compound has found utility in agrochemicals and materials science. For example, it has been used as a building block for herbicides and fungicides due to its ability to interact with biological targets selectively. In materials science, it contributes to the development of advanced polymers and coatings with improved mechanical and thermal properties.

Recent research has also focused on understanding the environmental fate and toxicity of Tert-Butyl 3-(2-(diethylamino)-2-oxoethoxy)piperidine-1-carboxylate. Studies indicate that while it exhibits moderate biodegradability under aerobic conditions, further investigation is required to assess its long-term impact on aquatic ecosystems. Regulatory agencies are increasingly emphasizing the need for comprehensive risk assessments to ensure safe handling and disposal practices.

In conclusion, Tert-Butyl 3-(2-(diethylamino)-2-oxoethoxy)piperidine-1-carboxylate (CAS No. 1956381-90-0) is a versatile compound with diverse applications across various fields. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical innovation. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.

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